Cas no 15521-07-0 (1-Azoniabicyclo[2.2.2]octane,1-methyl-2-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2))

1-Azoniabicyclo[2.2.2]octane,1-methyl-2-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2) structure
15521-07-0 structure
Product Name:1-Azoniabicyclo[2.2.2]octane,1-methyl-2-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2)
CAS No:15521-07-0
MF:C15H30I2N2O2
MW:524.21984910965
CID:181843
PubChem ID:85863
Update Time:2025-04-19

1-Azoniabicyclo[2.2.2]octane,1-methyl-2-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1-Azoniabicyclo[2.2.2]octane,1-methyl-2-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2)
    • 15521-07-0
    • TRIMETHYL-[1-(1-METHYL-1-AZONIABICYCLO[2.2.2]OCTANE-7-CARBONYL)OXYPROPAN-2-YL]AZANIUM DIIODIDE
    • DTXSID20935163
    • AKOS030241884
    • 1-Methyl-2-{[2-(trimethylazaniumyl)propoxy]carbonyl}-1-azabicyclo[2.2.2]octan-1-ium diiodide
    • Quinuclidinium, 2-carboxy-1-methyl-, iodide, ester with (2-hydroxy-1-methylethyl)trimethylammonium iodide
    • Of-1703
    • Inchi: 1S/C15H30N2O2.2HI/c1-12(16(2,3)4)11-19-15(18)14-10-13-6-8-17(14,5)9-7-13;;/h12-14H,6-11H2,1-5H3;2*1H/q+2;;/p-2
    • InChI Key: SNTRNYFGXUVYFR-UHFFFAOYSA-L
    • SMILES: [I-].[I-].O(CC(C)[N+](C)(C)C)C(C1CC2CC[N+]1(C)CC2)=O

Computed Properties

  • Exact Mass: 493.804
  • Monoisotopic Mass: 524.03967g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 341
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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